9-cyclohexyl-3-(4-methoxyphenyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

Specification

• CAS No.: 951932-39-1
• Molecular Formula: C24H25NO4
• Molecular Weight: 391.467
• IUPAC Name: 9-cyclohexyl-3-(4-methoxyphenyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• Standard InChI: InChI=1S/C24H25NO4/c1-27-18-9-7-16(8-10-18)21-14-28-24-19(23(21)26)11-12-22-20(24)13-25(15-29-22)17-5-3-2-4-6-17/h7-12,14,17H,2-6,13,15H2,1H3
• Standard InChI Key: LPYZOFKKTIKNPR-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC4=C3CN(CO4)C5CCCCC5

Introduction

Synthesis

The synthesis of similar compounds typically involves multi-step reactions. These may include condensation reactions, cyclization steps, and purification methods such as recrystallization or chromatography to isolate the desired product from by-products. Specific details for 9-cyclohexyl-3-(4-methoxyphenyl)-9,10-dihydrochromeno[8,7-e]oxazin-4(8H)-one are not extensively documented, but general approaches for heterocyclic compounds involve optimizing reaction conditions (temperature, solvents, catalysts) based on the specific reagents used.

Analytical Techniques

Analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are commonly employed to confirm the structure and purity of synthesized compounds. Other methods like infrared spectroscopy (IR) and melting point determination can provide additional insights into physical and chemical properties.

Potential Applications

Heterocyclic compounds like 9-cyclohexyl-3-(4-methoxyphenyl)-9,10-dihydrochromeno[8,7-e]oxazin-4(8H)-one are often explored for their medicinal properties due to their diverse biological activities. Potential applications include roles in pharmaceutical development, particularly in areas where heterocycles have shown promise, such as anticancer, anti-inflammatory, and antimicrobial activities.